Cas no 56744-87-7 (Ethyl 3-[(1H-benzimidazol-2-yl)sulfanyl]propanoate)

• Product Name: Ethyl 3-[(1H-benzimidazol-2-yl)sulfanyl]propanoate
• CAS No: 56744-87-7
• MF: C₁₂H₁₄N₂O₂S
• MW: 250.316761493683
• CID: 2832431
• PubChem ID: 43093173
• Update Time: 2025-04-21

Ethyl 3-[(1H-benzimidazol-2-yl)sulfanyl]propanoate Chemical and Physical Properties

Names and Identifiers

• 56744-87-7
• AKOS005926527
• Ethyl 3-[(1H-benzimidazol-2-yl)sulfanyl]propanoate
• DTXSID70655405

• Inchi： 1S/C12H14N2O2S/c1-2-16-11(15)7-8-17-12-13-9-5-3-4-6-10(9)14-12/h3-6H,2,7-8H2,1H3,(H,13,14)
• InChI Key： FOSVHDSKWXYMIR-UHFFFAOYSA-N
• SMILES： S(CCC(=O)OCC)C1=NC2C=CC=CC=2N1

Computed Properties

• Exact Mass: 250.07759887Da
• Monoisotopic Mass: 250.07759887Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 17
• Rotatable Bond Count: 6
• Complexity: 263
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.3
• Topological Polar Surface Area: 80.3Ų